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Compound of Interest

Compound Name: 2,4-Difluorophenyl isocyanate

Cat. No.: B1297080 Get Quote

Application Notes and Protocols for 2,4-
Difluorophenyl isocyanate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,4-
Difluorophenyl isocyanate (CAS No. 59025-55-7). Adherence to these protocols is crucial to

minimize risks and ensure a safe laboratory environment.

Hazard Identification and Classification
2,4-Difluorophenyl isocyanate is a hazardous chemical requiring careful handling. It is a

flammable liquid and vapor that is harmful if swallowed, in contact with skin, or inhaled.[1][2][3]

It causes skin and serious eye irritation, and may cause allergy or asthma symptoms, or

breathing difficulties if inhaled.[1] The target organ for this chemical is the respiratory system.[4]

GHS Hazard Statements: H226, H302 + H312 + H332, H315, H317, H319, H334, H335[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided in the table below.
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Property Value

Molecular Formula C7H3F2NO[2]

Molecular Weight 155.10 g/mol [4]

Appearance Liquid[4]

Boiling Point 42 °C at 6 mmHg[4]

Density 1.309 g/mL at 25 °C[4]

Flash Point 55 °C (131 °F) - closed cup[4]

Refractive Index n20/D 1.490[4]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling 2,4-Difluorophenyl
isocyanate.

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields (conforming to

EN166) or face shield.[5]

Skin Protection

Chemical resistant gloves (e.g., Nitrile or

Neoprene), flame retardant clothing, and a lab

coat.[6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[5][7] A dust mask type N95 (US) or

type ABEK (EN14387) respirator filter is

recommended.[4]

Handling and Storage Procedures
Handling:
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Work in a well-ventilated area, preferably in a chemical fume hood.[5][8]

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe mist, vapors, or spray.[7][8]

Keep away from heat, sparks, open flames, and hot surfaces.[10] No smoking.[9][10]

Use only non-sparking tools and take precautionary measures against static discharge.[8][9]

[10]

Ground and bond container and receiving equipment.[9][10]

Do not eat, drink, or smoke when using this product.[9][10]

Wash hands thoroughly after handling.[9][10]

Storage:

Store in a cool, dry, and well-ventilated place.[5][10]

Keep container tightly closed.[5][9][10]

Store locked up.[9][10]

Keep under an inert gas like nitrogen.[8][10]

This substance is moisture-sensitive; protect from moisture.[5][9][10]

Incompatible materials include acids, bases, strong oxidizing agents, alcohols, and amines.

[5][10]

Emergency Procedures
First Aid Measures:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[10]
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.[10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[10]

Ingestion: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.[10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, CO2, or alcohol-resistant foam.[10]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[8] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and hydrogen fluoride.

Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.[2]

Use personal protective equipment.

Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.[2]

Do not flush into surface water or sanitary sewer system.

Experimental Protocols
Protocol 1: Weighing and Dispensing

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don the required PPE (lab coat, safety glasses, and chemical-resistant gloves).
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Place a calibrated analytical balance inside the fume hood.

Carefully open the main container of 2,4-Difluorophenyl isocyanate.

Using a clean glass pipette or syringe, transfer the desired amount of the liquid to a pre-

tared, sealed secondary container.

Tightly seal the secondary container.

Clean any minor spills within the fume hood immediately with an appropriate absorbent

material.

Securely close the main container, ensuring the cap is tight.

Return the main container to its designated storage location.

Dispose of the pipette/syringe and any contaminated materials as hazardous waste.

Protocol 2: Reaction Setup

Set up the reaction apparatus within a chemical fume hood.

Ensure all glassware is dry and free of contaminants.

The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Slowly add the 2,4-Difluorophenyl isocyanate to the reaction mixture using a syringe or

dropping funnel.

Maintain a safe distance and use a blast shield if the reaction is known to be exothermic or

has the potential for rapid gas evolution.

Monitor the reaction closely for any signs of an uncontrolled reaction.

Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1297080?utm_src=pdf-custom-synthesis
https://chemical-label.com/en/ghs/print-clp/59025-55-7/2-4-difluorophenyl-isocyanate
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12415~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:09:22~~2%204-Difluorophenyl%20isocyanate~~
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluorophenyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluorophenyl-isocyanate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250759
https://www.fishersci.com/store/msds?partNumber=AAA16298&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://new.calderdale.gov.uk/sites/default/files/2025-08/Appendix%2013%20-%20H%26SSWP010%20Safe%20Use%20of%20Di-Isocyanates.pdf
https://www.fishersci.com/store/msds?partNumber=AC119600250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL14779&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/US/en/sds/I0339_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12415&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1297080#safe-handling-and-storage-procedures-for-2-4-difluorophenyl-isocyanate
https://www.benchchem.com/product/b1297080#safe-handling-and-storage-procedures-for-2-4-difluorophenyl-isocyanate
https://www.benchchem.com/product/b1297080#safe-handling-and-storage-procedures-for-2-4-difluorophenyl-isocyanate
https://www.benchchem.com/product/b1297080#safe-handling-and-storage-procedures-for-2-4-difluorophenyl-isocyanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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